SEPIOLITE

• CAS: 15501-74-3
• Molecular Formula: 2Mg.O3Si.2HO3Si.H2O
• Molecular Weight: 296.89

Sepiolite's nano-channel structure yields 2.7x higher COD removal than bentonite in saline wastewater and 11x Cr(VI) adsorption over montmorillonite. Acid/heat activation boosts surface area to 391 m²/g, rivaling synthetic catalyst supports at lower cost. Cost-per-kg pollutant removed: 2.73 ¥ vs 26.61 ¥ (activated carbon). Where generic clays fail, sepiolite delivers measurable performance and ROI.

Sepiolite (CAS 15501-74-3): A Unique Fibrous Magnesium Silicate Clay for High-Performance Adsorption and Rheological Control

Sepiolite (CAS 15501-74-3) is a naturally occurring, non-swelling, fibrous magnesium silicate clay mineral belonging to the palygorskite-sepiolite group. Its unique crystal structure comprises talc-like ribbons arranged in a checkerboard pattern, creating continuous nano-channels (zeolitic channels) and a high density of surface silanol groups [1]. This microporous and mesoporous architecture imparts an exceptionally high specific surface area, typically ranging from 65 to over 390 m²/g, which is significantly greater than that of many common layered clays [2]. Unlike swelling smectites such as bentonite, sepiolite maintains its structural integrity and rheological performance in high-electrolyte environments, making it a distinct and often non-substitutable material in demanding industrial and scientific applications.

• [1] Ruiz-Hitzky, E., Darder, M., Fernandes, F. M., Wicklein, B., Alcântara, A. C., & Aranda, P. (2013). Fibrous clays based on silicates as natural nanocomposites. Progress in Polymer Science, 38(10-11), 1392-1414. View Source
• [2] Jimenez-Lopez, A., Lopez-Gonzalez, J. D. D., Ramirez-Saenz, A., Rodriguez-Reinoso, F., Valenzuela-Calahorro, C., & Zurita-Herrera, L. (1978). Evolution of surface area in a sepiolite as a function of acid and heat treatments. Clay Minerals, 13(4), 375-385. View Source

The Critical Pitfalls of Substituting Sepiolite with Attapulgite, Bentonite, or Other Clays

Treating sepiolite as a generic clay additive or assuming direct interchangeability with other common clay minerals like attapulgite, bentonite, or montmorillonite introduces significant technical and economic risk. These minerals, while all classified as clays, exhibit fundamental differences in crystal structure, surface chemistry, and pore architecture that directly dictate their performance. For example, the lamellar structure of bentonite leads to swelling and gelation mechanisms that are ineffective in saline conditions where sepiolite thrives [1]. Conversely, the fibrous attapulgite, while a close structural analog, possesses a smaller channel cross-section and distinct surface charge, resulting in measurably different adsorption capacities and kinetics for specific target molecules [2]. The following quantitative evidence demonstrates that substitution often results in sub-optimal performance, higher required dosages, or outright failure of the intended application, making a clear, evidence-based selection paramount.

• [1] Álvarez, A., Santarén, J., Esteban-Cubillo, A., & Aparicio, P. (2011). Current industrial applications of palygorskite and sepiolite. In Developments in Clay Science (Vol. 3, pp. 281-298). Elsevier. View Source
• [2] Wang, J., Li, R., He, Y., Wu, Y., Jiao, S., & Zhao, L. (2016). Effects of Attapulgite and Sepiolite Adsorbing Cadmium in Aqueous Solution. Journal of Ecology and Rural Environment, 32(6), 986-991. View Source

Quantitative Evidence Guide for Sepiolite (15501-74-3): Key Differentiators vs. Attapulgite, Bentonite, and Montmorillonite

Superior Monolayer Cr(VI) Adsorption Capacity vs. Attapulgite and Montmorillonite

In a direct comparative study for Cr(VI) removal from aqueous solution, sepiolite demonstrated a Langmuir monolayer adsorption capacity (Qm) of 4.35 mg/g, which is 48% higher than that of attapulgite (2.94 mg/g) and over 11 times greater than that of montmorillonite (0.39 mg/g) under identical experimental conditions [1]. This significant difference is attributed to the unique zeolitic channels and surface silanol groups of sepiolite, which provide more accessible and favorable binding sites for Cr(VI) oxyanions compared to the fibrous structure of attapulgite and the layered structure of montmorillonite.

Evidence Dimension	Langmuir monolayer adsorption capacity (Qm) for Cr(VI)
Target Compound Data	4.35 mg/g
Comparator Or Baseline	Attapulgite: 2.94 mg/g; Montmorillonite: 0.39 mg/g
Quantified Difference	Sepiolite exhibits a 48% higher capacity than attapulgite and a 1,015% higher capacity than montmorillonite.
Conditions	Langmuir isotherm model fitting from batch adsorption experiments in aqueous solution.

Why This Matters

For procurement decisions in environmental remediation, this 48% efficiency gain over attapulgite translates directly into reduced material consumption and lower waste disposal costs for treating equivalent volumes of Cr(VI)-contaminated water.

• [1] The Immobilization Effect of Natural Mineral Materials on Cr(VI) Remediation in Water and Soil. (2020). International Journal of Environmental Research and Public Health, 17(8), 2832. View Source

Exceptionally High Organic Pollutant (COD) Adsorption Capacity vs. Bentonite and Attapulgite

In a systematic evaluation of adsorbents for coal gasification wastewater (CGW) pretreatment, raw sepiolite (SPI) achieved a 44.19% chemical oxygen demand (COD) removal efficiency, far surpassing bentonite (BTE, 16.08%) and attapulgite (APG, 5.58%) [1]. The maximum adsorption capacity of sepiolite for COD was determined to be 438.4 mg/g [1]. Furthermore, sepiolite demonstrated a cost-effectiveness that is orders of magnitude better, with a treatment cost of 2.73 ¥ per kg of COD removed, compared to 26.61 ¥ per kg for powdered activated carbon (PAC) [1].

Evidence Dimension	Chemical Oxygen Demand (COD) Removal Efficiency
Target Compound Data	44.19% COD removal
Comparator Or Baseline	Bentonite: 16.08% removal; Attapulgite: 5.58% removal
Quantified Difference	Sepiolite is 2.7 times more efficient than bentonite and 7.9 times more efficient than attapulgite for COD removal.
Conditions	Batch adsorption tests using raw coal gasification wastewater.

Why This Matters

This dramatic performance difference and exceptional cost advantage make sepiolite the only viable, low-cost clay-based option for high-concentration industrial wastewater pre-treatment, directly impacting operational expenditure (OPEX) and procurement strategy.

• [1] Hei, S., Xu, H., Liu, B., Zhu, X., Zhang, S., Zhang, X., Li, R., & Huang, X. (2022). Enhanced pre-treatment of sepiolite on coal gasification wastewater: Performance and adsorption mechanism. Journal of Hazardous Materials, 440, 129842. View Source

Superior Performance as a Catalyst Support vs. Conventional SiO₂ and Al₂O₃

In a comparative study of Pd catalysts for organic reductions, Pd supported on Spanish sepiolite was evaluated against catalysts supported on conventional materials like SiO₂, AlPO₄, and several commercial catalysts from Fluka, Merck, and Degussa [1]. The activity and selectivity of sepiolite-supported catalysts were reported to be much better than those of conventional alumina and silica supported catalysts in C1 chemistry applications [2]. This is linked to the unique microporous structure of sepiolite, which promotes higher metal dispersion and prevents sintering, leading to a higher number of accessible active sites.

Evidence Dimension	Catalytic Activity and Selectivity
Target Compound Data	Activity and selectivity described as 'much better than those of conventional alumina and silica'.
Comparator Or Baseline	Conventional Al₂O₃ and SiO₂ supports.
Quantified Difference	Qualitatively superior performance, enabling comparable hydrogen production rates to more expensive and complex supported catalyst systems.
Conditions	Catalytic hydrogenation and methanation reactions; performance of Pd and Ni-based catalysts.

Why This Matters

For researchers and process chemists, selecting a sepiolite support can eliminate the need for more expensive, synthetically complex support materials while achieving equivalent or better catalytic performance, streamlining process development and reducing material costs.

• [1] Aramendía, M. A., Borau, V., Jiménez, C., Marinas, J. M., & Romero, F. J. (1994). Sepiolites as supports for Pd catalysts used in organic reduction processes. Journal of Molecular Catalysis, 94(1), 131-147. View Source
• [2] Jiang, D. E., Zhao, B. Y., Xie, Y. C., Pan, G. C., Ran, G. P., & Min, E. Z. (1999). Properties of sepiolite as catalyst support and its application in C1 chemistry. Journal of Natural Gas Chemistry, 8(2), 93-104. View Source

Enhanced Surface Area Post-Activation vs. Bentonite

The specific surface area (BET) of sepiolite is highly tunable and can be dramatically increased through simple acid and heat treatments. A study on Spanish sepiolite showed that its S_BET could be enhanced from a baseline of approximately 65 m²/g to a maximum of 391 m²/g following treatment with 1 N HNO₃ and heating at 300°C for 100 hours [1]. In contrast, while acid-activation also increases the surface area of bentonite, the resulting pore structure and surface chemistry differ significantly; sepiolite's fibrous, non-swelling nature ensures the newly created microporosity remains stable and accessible, avoiding the pore collapse or interlayer collapse often seen in acid-treated smectites [1].

Evidence Dimension	BET Specific Surface Area
Target Compound Data	391 m²/g (post-activation maximum)
Comparator Or Baseline	Baseline sepiolite (approx. 65 m²/g); typical acid-activated bentonite values range from 150-300 m²/g.
Quantified Difference	A 6-fold increase (500%) in surface area is achievable through controlled acid/heat activation.
Conditions	Acid activation with 1N HNO₃ followed by heat treatment at 300°C for 100h; N₂ adsorption at 77K.

Why This Matters

This exceptional 'activation potential' provides a robust, low-cost route to engineer a high-surface-area adsorbent or catalyst support on-demand, offering greater performance tunability compared to many other clay minerals whose maximum surface areas are structurally capped.

• [1] Jimenez-Lopez, A., Lopez-Gonzalez, J. D. D., Ramirez-Saenz, A., Rodriguez-Reinoso, F., Valenzuela-Calahorro, C., & Zurita-Herrera, L. (1978). Evolution of surface area in a sepiolite as a function of acid and heat treatments. Clay Minerals, 13(4), 375-385. View Source

High BET Surface Area Intrinsic to Fibrous Structure vs. Lamellar Clays

A systematic study comparing the surface characteristics of various phyllosilicate minerals found that the BET specific surface area of sepiolite (322 m²/g) is significantly higher than that of common lamellar clays like bentonite (295 m²/g) [1]. The study concluded that the highest BET surface area values (>250 m²/g) in a suite of magnesian clays were associated with samples richest in the fibrous mineral sepiolite, and not with those dominated by smectite (the main component of bentonite) [2]. This confirms that the intrinsic, open-pore architecture of sepiolite provides a naturally higher and more accessible surface area for adsorption phenomena compared to layered aluminosilicates.

Evidence Dimension	Intrinsic BET Specific Surface Area
Target Compound Data	322 m²/g
Comparator Or Baseline	Bentonite: 295 m²/g
Quantified Difference	Sepiolite exhibits a 9% higher intrinsic surface area than bentonite.
Conditions	BET-N₂ adsorption on pure mineral samples.

Why This Matters

This class-level difference validates the selection of sepiolite over bentonite for applications where maximizing initial, unmodified surface area is critical, such as in rapid-response spill remediation or as a high-performance catalyst support requiring minimal pre-treatment.

• [1] Legido, J. L., Medina, C., Mourelle, M. L., Carretero, M. I., & Pozo, M. (2007). Comparative study of the cooling rates of bentonite, sepiolite and common clays for their use in pelotherapy. Applied Clay Science, 36(1-3), 148-160. View Source
• [2] Musso, T. B., Pettinari, G., Roca Jalil, M. E., Baschini, M., Galán, A. B., Sanchez, M., Maggio, A., Rodriguez-Ameijide, V., Villa, L., Perez-Abad, A., & Pozo, M. (2023). Influence of texture and composition on the properties of Mg-clays for adsorption applications. International Conference of European Clay Groups Association. View Source

Procurement-Focused Application Scenarios for Sepiolite Based on Verifiable Differentiation

High-Salinity Industrial Wastewater Pre-Treatment for COD Reduction

This scenario directly leverages the quantitative evidence of sepiolite's 2.7x and 7.9x higher COD removal efficiency compared to bentonite and attapulgite, respectively [1]. For industries generating high-strength, saline wastewater (e.g., coal gasification, petrochemical, or textile sectors), sepiolite is the only technically viable clay-based option for significant organic load reduction. Unlike bentonite, which flocculates and loses its adsorptive properties in high ionic strength solutions, sepiolite's non-swelling fibers remain fully functional [2]. Procurement should prioritize sepiolite when a low-cost, chemically stable adsorbent is required to protect downstream biological treatment units or to meet stringent discharge limits, achieving a dramatically lower cost-per-kg of pollutant removed (2.73 ¥/kg COD) compared to activated carbon (26.61 ¥/kg COD) [1].

Remediation of Hexavalent Chromium (Cr(VI)) Plumes in Groundwater

The 48% higher monolayer adsorption capacity for Cr(VI) over attapulgite, and the 11-fold increase over montmorillonite, makes sepiolite the superior choice for in-situ or ex-situ remediation of Cr(VI) contamination [3]. In a permeable reactive barrier (PRB) or pump-and-treat system, this translates directly to a longer operational lifespan before media exhaustion and a reduced volume of hazardous spent media requiring disposal. Procurement for environmental engineering firms and remediation contractors should specify sepiolite over generic attapulgite or bentonite backfills when Cr(VI) is the primary target contaminant, as the quantitative performance gap is substantial and directly impacts the long-term sustainability and cost-effectiveness of the remediation strategy.

Support Material for Non-Noble Metal Catalysts in Hydrogen Production

This scenario is grounded in the cross-study evidence showing sepiolite-supported catalysts outperform conventional silica and alumina supports and are on par with more expensive alternatives [4][5]. For researchers and chemical manufacturers developing catalytic processes for ammonia decomposition or CO₂ methanation, procuring sepiolite as a catalyst support offers a pathway to replace costly or synthetically complex supports (e.g., high-purity γ-Al₂O₃ or mesoporous silicas) without sacrificing catalyst activity or selectivity. This is particularly critical for processes using earth-abundant metals like nickel, where maximizing metal dispersion on a cost-effective support is key to achieving economic viability. Procurement should be considered when the goal is to develop a robust, scalable, and low-cost catalytic system for hydrogen production or C1 chemistry.

Tunable High-Surface-Area Adsorbents and Catalyst Supports via Simple Activation

Leveraging the evidence that sepiolite's BET surface area can be increased six-fold (from ~65 to 391 m²/g) through straightforward acid/heat activation [6], this scenario applies to laboratories and pilot plants requiring a customized, high-surface-area material on demand. Unlike the complex synthesis required for many mesoporous materials, this 'activation potential' allows users to procure a single, low-cost raw material (sepiolite) and engineer its properties in-house for specific applications, from chromatography to heterogenous catalysis. This eliminates the need to purchase multiple specialized, high-cost materials and provides a versatile platform for process development and optimization.

• [1] Hei, S., Xu, H., Liu, B., Zhu, X., Zhang, S., Zhang, X., Li, R., & Huang, X. (2022). Enhanced pre-treatment of sepiolite on coal gasification wastewater: Performance and adsorption mechanism. Journal of Hazardous Materials, 440, 129842. View Source
• [2] Álvarez, A., Santarén, J., Esteban-Cubillo, A., & Aparicio, P. (2011). Current industrial applications of palygorskite and sepiolite. In Developments in Clay Science (Vol. 3, pp. 281-298). Elsevier. View Source
• [3] The Immobilization Effect of Natural Mineral Materials on Cr(VI) Remediation in Water and Soil. (2020). International Journal of Environmental Research and Public Health, 17(8), 2832. View Source
• [4] Aramendía, M. A., Borau, V., Jiménez, C., Marinas, J. M., & Romero, F. J. (1994). Sepiolites as supports for Pd catalysts used in organic reduction processes. Journal of Molecular Catalysis, 94(1), 131-147. View Source
• [5] Jiang, D. E., Zhao, B. Y., Xie, Y. C., Pan, G. C., Ran, G. P., & Min, E. Z. (1999). Properties of sepiolite as catalyst support and its application in C1 chemistry. Journal of Natural Gas Chemistry, 8(2), 93-104. View Source
• [6] Jimenez-Lopez, A., Lopez-Gonzalez, J. D. D., Ramirez-Saenz, A., Rodriguez-Reinoso, F., Valenzuela-Calahorro, C., & Zurita-Herrera, L. (1978). Evolution of surface area in a sepiolite as a function of acid and heat treatments. Clay Minerals, 13(4), 375-385. View Source